Cas no 52883-26-8 (4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one)

• Product Name: 4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one
• CAS No: 52883-26-8
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD01631169
• CID: 374145
• PubChem ID: 104346
• Update Time: 2025-10-30

4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,4,5-diethyl-2,4-dihydro-
• 4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one
• 3,4-diethyl-1H-1,2,4-triazol-5-one
• 4,5-DIETHYL-2,4-DIHYDRO 1,2,4-TRIAZOL-3 ONE
• 4,5-diethyl-2,4-dihydro-3H-1,2,4-Triazol-3-one
• 4,5-diethyl-1,2,4-triazolone
• EINECS 258-233-0
• NSC680859
• Z1198157184
• DTXSID40200921
• 3,4-Diethyl-1H-1,2,4-triazol-5(4H)-one
• 3H-1,2,4-Triazol-3-one, 4,5-diethyl-2,4-dihydro-
• NSC-680859
• FT-0758499
• CCA88326
• 3,4-diethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4,5-DIETHYL-2,4-DIHYDRO 1,2,4-TRIAZOL-3ONE
• AKOS006277331
• CS-0243316
• 52883-26-8
• CHEMBL1976847
• NCI60_028852
• 4,5-DIETHYL-2,4-DIHYDRO1,2,4-TRIAZOL-3ONE
• SCHEMBL8604420
• NS00032606
• EN300-262296

• MDL： MFCD01631169
• Inchi： 1S/C6H11N3O/c1-3-5-7-8-6(10)9(5)4-2/h3-4H2,1-2H3,(H,8,10)
• InChI Key： UEUMMYRZUZKMRI-UHFFFAOYSA-N
• SMILES： O=C1NN=C(CC)N1CC

Computed Properties

• Exact Mass: 141.09000
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.68000
• LogP: 0.15370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one

4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one: A Comprehensive Overview

4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one (CAS No: 52883-26-8) is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of triazolones, which are known for their versatility in various chemical reactions and their role in the synthesis of bioactive molecules. The triazolone structure is particularly interesting because it combines aromatic stability with reactivity, making it a valuable intermediate in organic synthesis.

The molecular structure of 4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one consists of a triazole ring with two ethyl groups attached at the 4 and 5 positions. This substitution pattern influences the compound's physical and chemical properties significantly. Recent studies have highlighted its potential as a building block in the development of novel pharmaceuticals and agrochemicals. For instance, researchers have explored its role in the synthesis of fungicides and insecticides due to its ability to interact with biological targets effectively.

One of the most recent advancements in the study of this compound involves its application in green chemistry. Scientists have developed environmentally friendly methods for synthesizing 4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one, reducing the reliance on hazardous reagents and solvents. These methods not only enhance the sustainability of chemical processes but also align with global efforts to minimize ecological footprints.

In terms of biological activity, triazolone derivatives like this compound have shown promise in targeting specific enzymes and receptors involved in various diseases. For example, studies have demonstrated that 4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one can inhibit certain kinases associated with cancer cell proliferation. This opens up new avenues for its use in anticancer drug development.

Moreover, the compound's stability under various conditions makes it suitable for use in industrial applications. Its resistance to thermal degradation and chemical reactivity allows it to be employed in high-throughput screening processes for drug discovery. Recent research has also focused on optimizing its solubility properties to improve bioavailability when used as a pharmacological agent.

Another area where triazolone derivatives are making an impact is in materials science. The unique electronic properties of 4,5-Diethyl-2,4-dihydro-1,2,4-triazol-3-one make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate electron transfer processes efficiently.

In conclusion, 4,,5-Diethyl--dihydro--triazol--one (CAS No: 5,,) is a multifaceted compound with applications spanning pharmaceuticals,, agrochemicals,, and materials science.. Its unique structure,, coupled with recent advancements in synthesis and application,, positions it as a key player in modern chemical research.. As ongoing studies continue to uncover new possibilities,, this compound is poised to contribute significantly to various industries..